Cas no 174261-33-7 (Benzoic acid, 2,4-bis(methylamino)-5-nitro-)

Benzoic acid, 2,4-bis(methylamino)-5-nitro- structure
174261-33-7 structure
Product Name:Benzoic acid, 2,4-bis(methylamino)-5-nitro-
CAS No:174261-33-7
MF:C9H11N3O4
MW:225.201341867447
CID:1367608
Update Time:2024-08-17

Benzoic acid, 2,4-bis(methylamino)-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,4-bis(methylamino)-5-nitro-
    • Inchi: 1S/C9H11N3O4/c1-10-6-4-7(11-2)8(12(15)16)3-5(6)9(13)14/h3-4,10-11H,1-2H3,(H,13,14)
    • InChI Key: DZOAYKHMFCHGDY-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC([N+]([O-])=O)=C(NC)C=C1NC

Computed Properties

  • Exact Mass: 225.07503

Experimental Properties

  • Density: 1.474±0.06 g/cm3(Predicted)
  • Boiling Point: 450.7±45.0 °C(Predicted)
  • PSA: 104.5
  • pka: 2.88±0.26(Predicted)
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